Cas no 33414-62-9 (2-(oxolan-2-yl)acetonitrile)

• Product Name: 2-(oxolan-2-yl)acetonitrile
• CAS No: 33414-62-9
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD03206782
• CID: 294227
• PubChem ID: 4962721
• Update Time: 2025-11-02

2-(oxolan-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Tetrahydrofuran-2-yl)acetonitrile
• (Tetrahydrofuran-2-yl)acetonitrile
• 2-(oxolan-2-yl)acetonitrile
• 2-Furanacetonitrile,tetrahydro-
• NULL
• tetrahydro-2-Furanacetonitrile
• TETRAHYDROFURAN-2-YLACETONITRILE
• 2-(Cyanomethyl)tetrahydrofuran
• 2-cyanomethyltetrahydrofuran
• 2-oxolan-2-ylethanenitrile
• Tetrahydro-2-furanylacetonitrile
• tetrahydrofuran-acetonitrile
• Tetrahydrofurfurylcarbonitrile
• AKOS016346127
• AKOS000118248
• LSCVJPYMXOAEPX-UHFFFAOYSA-N
• MFCD03206782
• CS-0199403
• SCHEMBL2152919
• HMS1750M07
• F9994-5391
• MB02666
• DS-2262
• T2622
• DTXSID80407154
• 1-(2-Hydroxyphenyl)piperazine-4-carboxylicacidtert-butylester
• 2-TETRAHYDRO-2-FURANYLACETONITRILE
• Z94601183
• 33414-62-9
• EN300-13912
• rac-Tetrahydrofuran-2-ylacetonitrile
• STK693560

• MDL： MFCD03206782
• Inchi： 1S/C6H9NO/c7-4-3-6-2-1-5-8-6/h6H,1-3,5H2
• InChI Key： LSCVJPYMXOAEPX-UHFFFAOYSA-N
• SMILES： O1CCCC1CC#N

Computed Properties

• Exact Mass: 111.06800
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 33Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.003
• Melting Point: No data available
• Boiling Point: 92°C/13mmHg(lit.)
• Flash Point: 93.7±13.7 °C
• Refractive Index: 1.4460 to 1.4500
• PSA: 33.02000
• LogP: 1.07908

2-(oxolan-2-yl)acetonitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(oxolan-2-yl)acetonitrile

Comprehensive Guide to 2-(Oxolan-2-yl)acetonitrile (CAS No. 33414-62-9): Properties, Applications, and Market Insights

2-(Oxolan-2-yl)acetonitrile (CAS No. 33414-62-9) is a versatile organic compound with a growing presence in pharmaceutical and chemical research. This nitrile derivative, featuring a tetrahydrofuran (THF) ring, has gained attention for its unique reactivity and potential applications in drug synthesis and material science. As researchers increasingly explore sustainable chemistry solutions, this compound's role in green synthesis pathways has become particularly relevant.

The molecular structure of 2-(oxolan-2-yl)acetonitrile combines the electron-withdrawing nature of the nitrile group with the oxygen-containing heterocycle, making it valuable for multicomponent reactions. Recent studies highlight its utility in constructing nitrogen-containing heterocycles, a class of compounds crucial for modern pharmaceutical development. With the pharmaceutical industry's growing focus on small molecule therapeutics, this compound's importance continues to rise.

From a physical properties perspective, 2-(oxolan-2-yl)acetonitrile typically appears as a colorless to pale yellow liquid at room temperature. Its boiling point and solubility characteristics make it suitable for various organic transformations. The compound's stability under different conditions has been investigated for industrial-scale applications, particularly where mild reaction conditions are preferred.

In synthetic chemistry applications, this compound serves as a valuable building block for more complex structures. Its reactivity pattern allows for selective transformations, making it attractive for medicinal chemistry projects. Recent patent literature reveals its use in developing kinase inhibitors and other bioactive molecules, aligning with current trends in targeted drug discovery.

The global market for 2-(oxolan-2-yl)acetonitrile has shown steady growth, driven by increasing demand from contract research organizations and pharmaceutical companies. Suppliers have responded by improving synthesis protocols to enhance purity levels and ensure consistent batch-to-batch quality. This aligns with the industry's emphasis on reproducible synthetic methods and process chemistry optimization.

Environmental considerations have prompted research into eco-friendly production methods for 2-(oxolan-2-yl)acetonitrile. Recent advancements include catalytic processes that reduce waste generation and energy consumption. These developments address growing concerns about sustainable chemical manufacturing while maintaining the compound's synthetic utility.

Analytical characterization of 2-(oxolan-2-yl)acetonitrile typically involves spectroscopic techniques such as NMR, IR, and mass spectrometry. Quality control protocols emphasize monitoring impurity profiles, particularly for pharmaceutical-grade material. These analytical approaches support the compound's use in GMP-compliant synthesis environments.

Future research directions for 2-(oxolan-2-yl)acetonitrile may explore its potential in bioconjugation chemistry and material science applications. The compound's structural features suggest possible utility in developing functional polymers or specialty coatings. As chemical biology continues to evolve, novel applications for this versatile intermediate may emerge.

For researchers working with 2-(oxolan-2-yl)acetonitrile, proper storage conditions and handling procedures are essential to maintain stability. While not classified as hazardous under standard conditions, standard laboratory safety practices should always be followed when handling this or any chemical substance.

The growing body of literature on 2-(oxolan-2-yl)acetonitrile reflects its expanding role in modern chemistry. From academic research to industrial applications, this compound continues to demonstrate value across multiple domains. As synthetic methodologies advance and new applications are discovered, 33414-62-9 will likely remain an important tool for chemists developing next-generation chemical solutions.